2-((4-chlorophenyl)thio)-N-(5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)acetamide
• InChI: InChI=1S/C15H11ClN4O2S/c16-11-3-5-12(6-4-11)23-9-13(21)18-15-20-19-14(22-15)10-2-1-7-17-8-10/h1-8H,9H2,(H,18,20,21)
• InChI Key: LBZXRBOGDFPFGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NN=C(O2)NC(=O)CSC3=CC=C(C=C3)Cl
• Molecular Formula: C15H11ClN4O2S
• Molecular Weight: 346.8 g/mol

Description

The compound “2-((4-chlorophenyl)thio)-N-(5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)acetamide” is a complex organic molecule. It contains several functional groups and rings, including a chlorophenyl group, a thioether linkage, an oxadiazole ring, and a pyridine ring. These components suggest that this compound could have interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several rings and functional groups. The electron-withdrawing chloro group on the phenyl ring could have interesting effects on the electronic structure of the molecule.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, we can infer some possibilities based on its structure. The presence of the oxadiazole ring suggests that it might undergo reactions typical of heterocycles. The thioether linkage could potentially be oxidized.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of the chloro group and the oxadiazole and pyridine rings would likely influence properties such as polarity, solubility, and stability.

Scientific Research Applications

Organic Synthesis Building Block

• When paired with a Matteson–CH₂–homologation , this compound allows for a valuable transformation: formal anti-Markovnikov alkene hydromethylation . .

Agrochemical Intermediates

• 2-chloro-5-(trifluoromethyl)pyridine (2,5-CTF) , an intermediate for fluazifop synthesis, can be obtained in good yield via a simple one-step reaction. .

Functional Coordination Compounds

• .

Future Directions

Future research on this compound could involve exploring its synthesis, investigating its physical and chemical properties, and testing its biological activity. If it does show biological activity, it could potentially be developed into a pharmaceutical drug.